CERT Exclusion of C20 Ceramide
In a comparative study assessing the effect of various ceramide species on exocytosis in rat PC12 cells, C20 ceramide showed no increase in membrane capacitance, a quantitative measure of exocytosis. This contrasts directly with the activity of C18 ceramide, which induced a significant increase in exocytosis under identical conditions [1].
| Evidence Dimension | Membrane capacitance increase (exocytosis) in rat PC12 cells |
|---|---|
| Target Compound Data | No increase in capacitance was found. |
| Comparator Or Baseline | C18 Ceramide: Significant increase in membrane capacitance. C2 and C6 Ceramide: Also triggered exocytosis. C16 Ceramide: No increase (similar to C20). |
| Quantified Difference | C20 Ceramide is functionally distinct from C18, C2, and C6 ceramides in its inability to trigger exocytosis. |
| Conditions | External application to voltage-clamped rat pheochromocytoma (PC12) cells. Assay measured membrane capacitance, a direct indicator of exocytosis. Results were confirmed using total internal reflection fluorescence microscopy (TIRFM). |
Why This Matters
This evidence is crucial for researchers studying neurotransmitter release or vesicle trafficking; selecting C18 ceramide as a positive control will produce the opposite effect of (E/Z)-C20 Ceramide, invalidating any study design that assumes functional interchangeability.
- [1] Tang N, Ong WY, Zhang EM, Chen P, Yeo JF. Differential effects of ceramide species on exocytosis in rat PC12 cells. Exp Brain Res. 2007 Nov;183(2):241-7. doi: 10.1007/s00221-007-1036-7. View Source
